Pnri-299
Overview
Description
PNRI-299 is a selective inhibitor of AP-1 transcription with an IC50 of 20 uM . It is used for research purposes and is not intended for human or veterinary therapeutic use .
Synthesis Analysis
The synthesis of PNRI-299 involves the use of chemogenomic techniques. Researchers in Seattle designed this novel molecule to reduce inflammation associated with asthma . The molecule was designed using a bicyclic template that acts as a β-strand, a motif common in redox-sensitive proteins . The template incorporated a functional group, an ene-dione, which can trap the crucial cysteine residue in the active site of redox proteins .Molecular Structure Analysis
The molecular target of PNRI-299 was determined to be the oxidoreductase, redox effector factor-1 .Chemical Reactions Analysis
PNRI-299 specifically reacts with Ref-1, inhibiting AP-1 transcription . It has no effect on NF-κB transcription or thioredoxin .Physical And Chemical Properties Analysis
PNRI-299 has a molecular weight of 401.37 and a formula of C21H15N5O4 . It is stored under recommended conditions as specified in the Certificate of Analysis .Scientific Research Applications
Asthma Research
Researchers have extensively studied PNRI-299 for its potential applications in asthma treatment. Asthma is characterized by complex inflammatory responses, involving airway infiltration by immune cells and the release of reactive oxygen species (ROS). This condition leads to the activation of redox-sensitive transcription factors like AP-1 and NF-κB, which in turn trigger the expression of cytokines like interleukin 4, IL-5, and IL-13, hallmarks of asthma. PNRI-299 has been identified as an inhibitor of the AP-1 transcription factor, offering a novel approach to asthma therapy, especially in patients who respond poorly to corticosteroids. This subset of patients often has increased activity of AP-1 in their immune cells, making PNRI-299 a promising therapeutic option. Researchers used chemogenomic techniques to design PNRI-299, exploiting the mimicry of protein-protein interactions by small molecules. The molecule's efficacy was demonstrated in a mouse model of asthma, where it reduced airway swelling and mucus secretion (Brazil, 2003); (Farley, 2003).
Mechanism of Action
PNRI-299 works by specifically reacting with Ref-1 to inhibit AP-1 transcription . Overexpression of the molecular target, Ref-1, attenuates PNRI-299 inhibition of AP-1 transcription . PNRI-299 interacts with the redox nucleophile Cys-65, which helps to explain the structure-activity relationships (SARs) .
Safety and Hazards
Future Directions
While PNRI-299 has shown promise in reducing airway eosinophil infiltration, mucus hypersecretion, edema, and IL-4 levels in a mouse asthma model , more research is needed to fully understand its potential applications and long-term effects. As with any research compound, it’s important to continue studying its mechanism of action, potential side effects, and efficacy in different models.
properties
IUPAC Name |
N-benzyl-2-(3-cyanophenyl)-1,3,6-trioxo-5H-[1,2,4]triazolo[1,2-a]pyridazine-8-carboxamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H15N5O4/c22-11-15-7-4-8-16(9-15)25-20(29)24-13-17(27)10-18(26(24)21(25)30)19(28)23-12-14-5-2-1-3-6-14/h1-10H,12-13H2,(H,23,28) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
UPQJVNPKWQFAKQ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(=O)C=C(N2N1C(=O)N(C2=O)C3=CC=CC(=C3)C#N)C(=O)NCC4=CC=CC=C4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H15N5O4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
401.4 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Pnri-299 | |
CAS RN |
550368-41-7 |
Source
|
| Record name | PNRI-299 | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0550368417 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | PNRI-299 | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/2WW6I6D1Z1 | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
| Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
